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Compound of Interest

Compound Name: 4-tert-Octylphenol-13C6

Cat. No.: B1144502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-tert-Octylphenol-¹³C₆, a stable isotope-

labeled compound crucial for accurate quantification and research into the biological effects of

4-tert-octylphenol. This document outlines its chemical and physical properties, identifies key

suppliers, presents a detailed experimental protocol for its use as an internal standard, and

illustrates its relevance in the context of endocrine disruption signaling pathways.

Core Compound Information and Availability
4-tert-Octylphenol-¹³C₆ is the ¹³C labeled version of 4-tert-octylphenol, an organic compound

used in the manufacturing of various products and recognized as an endocrine-disrupting

chemical. The incorporation of six carbon-13 atoms into the phenol ring provides a distinct

mass shift, making it an ideal internal standard for mass spectrometry-based analytical

methods.[1] This allows for precise quantification of the unlabeled analyte in complex matrices

by correcting for variations during sample preparation and analysis.[2][3]

Quantitative Data from Suppliers
The following tables summarize the key specifications of 4-tert-Octylphenol-¹³C₆ available from

various suppliers.

Table 1: General and Chemical Data
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Property Value Source

Analyte Name 4-tert-Octylphenol ring-¹³C₆ LGC Standards[4]

CAS Number 1173020-24-0 LGC Standards[4]

Unlabeled CAS Number 140-66-9 Santa Cruz Biotechnology[5]

Molecular Formula ¹³C₆C₈H₂₂O
LGC Standards[4], Santa Cruz

Biotechnology[5]

Molecular Weight 212.28 g/mol
LGC Standards[4], Santa Cruz

Biotechnology[5]

Accurate Mass 212.1872 LGC Standards[4]

Isotopic Purity >99%
Santa Cruz Biotechnology[5],

Sigma-Aldrich[6]

Chemical Purity >95% (HPLC) LGC Standards[4]

Assay 97% (CP) Sigma-Aldrich[6]

Form Solid Sigma-Aldrich[6]

Storage Temperature +4°C LGC Standards[4]

Table 2: Supplier-Specific Information
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Supplier Product Code/Name Notes

LGC Standards 4-tert-Octylphenol-¹³C₆
Offers exact weight packaging

with a certificate of mass.[4]

Santa Cruz Biotechnology 4-tert-Octylphenol-¹³C₆
Purity of 98% with isotopic

purity >99%.[5]

MedChemExpress 4-tert-Octylphenol-¹³C₆

States use as a tracer and

internal standard for NMR, GC-

MS, or LC-MS.[1]

Sigma-Aldrich
4-tert-Octylphenol-(phenyl-

¹³C₆)

Provides detailed safety and

handling information.[6]

Cambridge Isotope

Laboratories

4-tert-Octylphenol (ring-¹³C₆,

99%)

Available as a solution in

methanol (100 µg/mL).[7]

Experimental Protocol: Quantification of 4-tert-
Octylphenol in Urine by LC-MS/MS
This protocol details the use of 4-tert-Octylphenol-¹³C₆ as an internal standard for the

determination of 4-tert-octylphenol in urine samples, adapted from a published biomonitoring

method.[4][8] This method is highly relevant for assessing human exposure to this endocrine

disruptor.

Materials and Reagents
4-tert-Octylphenol (unlabeled standard)

4-tert-Octylphenol-¹³C₆ (Internal Standard - ISTD)

Acetonitrile (LC-MS grade)

Sodium acetate buffer

β-glucuronidase

Pooled urine for calibration standards
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2 mL crimp vials

Procedure
Preparation of Standard and ISTD Solutions:

Stock Solution (1000 mg/L): Accurately weigh 10 mg of 4-tert-octylphenol and dissolve in a

10 mL volumetric flask with acetonitrile.

ISTD Spiking Solution (1 mg/L): Pipette 1 mL of a 1000 mg/L stock solution of 4-tert-

Octylphenol-¹³C₆ into a 10 mL volumetric flask and bring to volume with acetonitrile.[4]

Sample Preparation:

Thaw urine samples at room temperature and mix thoroughly.

Transfer 0.5 mL of the urine sample into a 2 mL crimp vial.

Add 10 µL of the ISTD spiking solution.

Add 1 mL of sodium acetate buffer and vortex to mix.[4]

Enzymatic Hydrolysis:

To release conjugated 4-tert-octylphenol, add 10 µL of β-glucuronidase to the sample vial.

Seal the vial, mix thoroughly, and incubate overnight (approximately 16 hours) at 37°C.[4]

LC-MS/MS Analysis:

After incubation, the samples are ready for analysis.

Employ an LC-MS/MS system with online Solid Phase Extraction (SPE) for sample

cleanup and concentration.

Separate the analytes using a suitable liquid chromatography method.

Detect and quantify 4-tert-octylphenol and 4-tert-Octylphenol-¹³C₆ using tandem mass

spectrometry.[4][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://www.researchgate.net/publication/334685391_4-_tert_-Octylphenol_and_p_-nonylphenol_-_Determination_of_4-_tert_-octylphenol_and_p_-nonylphenol_in_urine_by_LC-MSMS_Biomonitoring_Methods_2019
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibration and Quantification:

Prepare calibration standards in pooled urine over a suitable concentration range (e.g., 0.5

to 100 µg/L).[4]

Process the calibration standards in the same manner as the unknown samples.

Quantify the amount of 4-tert-octylphenol in the samples by comparing the peak area ratio

of the analyte to the internal standard against the calibration curve.

Signaling Pathway: Endocrine Disruption by 4-tert-
Octylphenol
4-tert-Octylphenol is a known xenoestrogen, meaning it can mimic the effects of estrogen in the

body.[5] Its endocrine-disrupting activity is primarily mediated through its interaction with

estrogen receptors (ERα and ERβ).[5][9] The following diagram illustrates the general

mechanism of action.
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Caption: Estrogenic signaling pathway of 4-tert-octylphenol.

This pathway shows that 4-tert-octylphenol can enter the cell and bind to estrogen receptors,

leading to the transcription of estrogen-responsive genes and subsequent cellular responses.

This can disrupt normal endocrine function and has been associated with adverse effects on

reproductive health and development.[7][10] Studies have shown that 4-tert-octylphenol can

act as an ERα agonist and antagonist, as well as an androgen receptor (AR) antagonist,

highlighting its complex interaction with the endocrine system.[9]

Conclusion
4-tert-Octylphenol-¹³C₆ is an indispensable tool for researchers studying the prevalence and

biological impact of 4-tert-octylphenol. Its use as an internal standard in isotope dilution mass

spectrometry ensures the high accuracy and precision required for biomonitoring and

environmental analysis. Understanding its role in mimicking natural hormones is critical for

assessing the risks posed by this and other endocrine-disrupting chemicals. The information

provided in this guide serves as a foundational resource for the effective application of 4-tert-

Octylphenol-¹³C₆ in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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